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Compound Name:
4-Acetamido-3-

bromobenzotrifluoride

Cat. No.: B064549 Get Quote

An In-depth Technical Guide to 4-Acetamido-3-
bromobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Acetamido-3-bromobenzotrifluoride, a fluorinated aromatic compound of

interest in medicinal chemistry and materials science. This document details its chemical

identity, key physical characteristics, a proposed synthesis protocol, and relevant safety

information.

Chemical Identity and Physical Properties
4-Acetamido-3-bromobenzotrifluoride, systematically named N-(3-bromo-4-

(trifluoromethyl)phenyl)acetamide, is a halogenated and trifluoromethylated acetanilide

derivative. Its core structure consists of a benzotrifluoride moiety further substituted with an

acetamido and a bromo group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name N-(3-bromo-4-(trifluoromethyl)phenyl)acetamide

CAS Number 175135-49-6

Molecular Formula C₉H₇BrF₃NO[1][2]

Molecular Weight 282.06 g/mol

Table 2: Physical and Chemical Properties

Property Value Source

Physical State Solid [3]

Melting Point Not available

Boiling Point
324.2 °C at 760 mmHg

(Predicted)

Density 1.663 g/cm³ (Predicted)

Refractive Index 1.529 (Predicted)

Purity Typically ≥98% [1][3]

Storage Room temperature [1]

It is important to note that while predicted data for boiling point, density, and refractive index are

available, experimentally determined values have not been widely reported in the literature.

Synthesis Methodology
The synthesis of 4-Acetamido-3-bromobenzotrifluoride can be achieved through the

acetylation of the corresponding aniline precursor, 3-bromo-4-(trifluoromethyl)aniline. This

reaction involves the introduction of an acetyl group onto the amino functionality.

Proposed Experimental Protocol: Acetylation of 3-
bromo-4-(trifluoromethyl)aniline
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This protocol is based on general methods for the acetylation of anilines.

Materials:

3-bromo-4-(trifluoromethyl)aniline

Acetic anhydride

Glacial acetic acid

Ice-cold water

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

In a round-bottom flask, dissolve 3-bromo-4-(trifluoromethyl)aniline (1.0 equivalent) in glacial

acetic acid.

Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring. The reaction may

be exothermic.

After the initial exotherm subsides, gently heat the mixture to 50°C for approximately 30

minutes to ensure the reaction proceeds to completion.

Pour the warm reaction mixture into ice-cold water to precipitate the crude 4-Acetamido-3-
bromobenzotrifluoride.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold water to remove any residual acid and other water-soluble

impurities.

Dry the purified product thoroughly in a drying oven at a suitable temperature.

Diagram 1: Synthesis Workflow of 4-Acetamido-3-bromobenzotrifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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